Cas no 69845-49-4 (1,2-Benzenediol,dimethyl- (9CI))

1,2-Benzenediol,dimethyl- (9CI) structure
69845-49-4 structure
Product Name:1,2-Benzenediol,dimethyl- (9CI)
CAS No:69845-49-4
MF:C8H10O2
MW:138.163802623749
CID:527764
PubChem ID:17738
Update Time:2025-04-19

1,2-Benzenediol,dimethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenediol,dimethyl- (9CI)
    • Dimethyl-1,2-benzenediol
    • 3,4-dimethylbenzene-1,2-diol
    • AKOS022633681
    • 2785-76-4
    • 1,2-Benzenediol, dimethyl-
    • 92348-30-6
    • SCHEMBL68586
    • dimethylcatechol
    • 3,4-dimethyl-benzene-1,2-diol
    • CHEBI:215018
    • 3, 4-dimethylbenzene-1, 2-diol
    • 69845-49-4
    • EN300-1587447
    • Z1513805453
    • Benzene-1,2-diol, 3,4-dimethyl-
    • DTXSID70919231
    • CAA78576
    • 3,4-Dimethylcatechol
    • 1,2-Benzenediol, 3,4-dimethyl-
    • Inchi: 1S/C8H10O2/c1-5-3-4-7(9)8(10)6(5)2/h3-4,9-10H,1-2H3
    • InChI Key: RYHGQTREHREIBC-UHFFFAOYSA-N
    • SMILES: OC1=C(C=CC(C)=C1C)O

Computed Properties

  • Exact Mass: 138.06808
  • Monoisotopic Mass: 138.06808
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 114
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.5
  • XLogP3: 1.9

Experimental Properties

  • Density: 1.162
  • Boiling Point: 264.7°Cat760mmHg
  • Flash Point: 128.6°C
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